Cas no 91066-65-8 (6-chloro-9-(cyclohex-2-en-1-yl)-9H-purine)
91066-65-8 structure
Product Name:6-chloro-9-(cyclohex-2-en-1-yl)-9H-purine
CAS No:91066-65-8
MF:C11H11ClN4
MW:234.68484044075
CID:995747
PubChem ID:228962
Update Time:2025-04-20
6-chloro-9-(cyclohex-2-en-1-yl)-9H-purine Chemical and Physical Properties
Names and Identifiers
-
- 6-chloro-9-(cyclohex-2-en-1-yl)-9H-purine
- 6-chloro-9-cyclohex-2-en-1-ylpurine
- 91066-65-8
- NSC-22237
- NSC22237
-
- Inchi: 1S/C11H11ClN4/c12-10-9-11(14-6-13-10)16(7-15-9)8-4-2-1-3-5-8/h2,4,6-8H,1,3,5H2
- InChI Key: XUWXXYRPSCHFJJ-UHFFFAOYSA-N
- SMILES: ClC1C2=C(N=CN=1)N(C=N2)C1C=CCCC1
Computed Properties
- Exact Mass: 234.067
- Monoisotopic Mass: 234.067
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 283
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 43.6Ų
Experimental Properties
- Density: 1.48
- Boiling Point: 407.1°C at 760 mmHg
- Flash Point: 200°C
- Refractive Index: 1.731
- PSA: 43.60000
- LogP: 2.76090
6-chloro-9-(cyclohex-2-en-1-yl)-9H-purine Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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